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Compound of Interest

Compound Name: 4-Ethenyloxane-4-carboxylic acid

Cat. No.: B2502634 Get Quote

Disclaimer: Publicly available scientific literature and databases contain limited specific

information regarding the synthesis, properties, and biological activity of 4-Ethenyloxane-4-
carboxylic acid. This guide, therefore, provides a foundational overview based on its chemical

structure and data from analogous compounds, intended to support research and development

efforts.

Introduction
4-Ethenyloxane-4-carboxylic acid, with the chemical formula C8H12O3, is a heterocyclic

organic compound. Its structure features a central oxane (tetrahydropyran) ring, a carboxylic

acid group, and an ethenyl (vinyl) group, both attached to the same carbon atom (C4). The

presence of these functional groups suggests potential for diverse chemical reactivity and

biological applications, positioning it as a molecule of interest for researchers in medicinal

chemistry and materials science. This document aims to provide a comprehensive technical

overview, including its physicochemical properties, potential synthetic routes, and speculative

biological relevance based on related structures.

Physicochemical Properties
Quantitative data for 4-Ethenyloxane-4-carboxylic acid is not extensively reported. The

following table summarizes basic calculated and supplier-provided information.
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Property Value Source

CAS Number 2305255-31-4 Chemical Suppliers[1]

Molecular Formula C8H12O3 Chemical Suppliers[1]

Molecular Weight 156.18 g/mol Chemical Suppliers[1]

IUPAC Name
4-Ethenyl-oxane-4-carboxylic

acid

SMILES C=CC1(CCOCC1)C(=O)O Chemical Suppliers[1]

Note: Experimental data on properties such as melting point, boiling point, and solubility are not

readily available in the public domain.

Spectroscopic Characterization (Predicted)
Detailed experimental spectra for 4-Ethenyloxane-4-carboxylic acid are not published.

However, based on its functional groups, the following characteristic spectroscopic features

can be predicted. This information is crucial for the identification and characterization of the

compound in a laboratory setting.
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Spectroscopy
Predicted Chemical Shifts /

Frequencies
Assignment

¹H NMR ~10-13 ppm (broad singlet)
Carboxylic acid proton (-

COOH)

~5.8-6.0 ppm (multiplet) Vinyl proton (-CH=)

~5.0-5.3 ppm (multiplet) Vinyl protons (=CH₂)

~3.5-4.0 ppm (multiplet)
Methylene protons adjacent to

ether oxygen (-O-CH₂-)

~1.5-2.5 ppm (multiplet)
Methylene protons on the

oxane ring

¹³C NMR ~175-185 ppm
Carboxylic acid carbonyl

carbon (-COOH)

~135-145 ppm Vinyl carbon (-CH=)

~110-120 ppm Vinyl carbon (=CH₂)

~60-70 ppm
Methylene carbons adjacent to

ether oxygen (-O-CH₂-)

~30-40 ppm
Methylene carbons on the

oxane ring

~40-50 ppm Quaternary carbon (C4)

IR Spectroscopy 2500-3300 cm⁻¹ (very broad)
O-H stretch of the carboxylic

acid

~1700-1725 cm⁻¹ (strong)
C=O stretch of the carboxylic

acid

~1640 cm⁻¹ (medium) C=C stretch of the vinyl group

~1050-1150 cm⁻¹ (strong) C-O-C stretch of the ether

Potential Synthetic Pathways
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While a specific, validated synthesis for 4-Ethenyloxane-4-carboxylic acid is not described in

the available literature, a plausible synthetic route can be conceptualized based on established

organic chemistry principles. Below is a hypothetical workflow for its synthesis.

Hypothetical Synthesis Workflow

Tetrahydro-4H-pyran-4-one

Reaction with a vinyl nucleophile
(e.g., Vinylmagnesium bromide)

4-Ethenyl-oxan-4-ol

Introduction of a nitrile group
(e.g., via reaction with NaCN/acid)

4-Ethenyl-oxane-4-carbonitrile

Hydrolysis of the nitrile

4-Ethenyloxane-4-carboxylic acid

Click to download full resolution via product page
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Caption: A potential multi-step synthesis of 4-Ethenyloxane-4-carboxylic acid.

Experimental Protocol (Hypothetical)
Step 1: Synthesis of 4-Ethenyl-oxan-4-ol

To a solution of Tetrahydro-4H-pyran-4-one in anhydrous diethyl ether under an inert

atmosphere (e.g., argon or nitrogen), add a solution of vinylmagnesium bromide dropwise at

0°C.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude tertiary alcohol.

Step 2: Synthesis of 4-Ethenyl-oxane-4-carbonitrile

Dissolve the crude 4-Ethenyl-oxan-4-ol in a suitable solvent such as dichloromethane.

Treat the solution with an aqueous solution of sodium cyanide followed by the dropwise

addition of an acid (e.g., hydrochloric acid) at a low temperature.

Stir the biphasic mixture vigorously for several hours.

Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate to afford the nitrile intermediate.

Step 3: Hydrolysis to 4-Ethenyloxane-4-carboxylic acid

Reflux the crude 4-Ethenyl-oxane-4-carbonitrile in an aqueous solution of a strong acid (e.g.,

sulfuric acid or hydrochloric acid) or a strong base (e.g., sodium hydroxide).
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Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

If basic hydrolysis is used, acidify the reaction mixture to precipitate the carboxylic acid.

Collect the solid product by filtration, wash with cold water, and dry.

Purify the final product by recrystallization or column chromatography.

Potential Applications in Drug Development
The structural motifs within 4-Ethenyloxane-4-carboxylic acid suggest several avenues for its

potential application in drug discovery and development.

Scaffold for Library Synthesis: The carboxylic acid group provides a handle for derivatization,

allowing for the creation of a library of amides, esters, and other derivatives. The vinyl group

can also be functionalized through various addition reactions.

Bioisosteric Replacement: The oxane ring is a common feature in many bioactive molecules

and can serve as a bioisostere for other cyclic systems.

Metabolic Stability: The replacement of a carbocyclic ring with a tetrahydropyran ring can

sometimes improve the metabolic stability and pharmacokinetic profile of a drug candidate.

The biological activities of related oxane derivatives suggest that this compound could be

explored for various therapeutic areas.

4-Ethenyloxane-4-carboxylic acid Derivatization Screening Library Biological Assays Hit Identification Lead Optimization

Click to download full resolution via product page

Caption: A logical workflow for the exploration of 4-Ethenyloxane-4-carboxylic acid in drug

discovery.

Conclusion and Future Directions
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4-Ethenyloxane-4-carboxylic acid is a compound with potential for further investigation in

both synthetic and medicinal chemistry. The immediate research priorities should include:

Development and optimization of a reliable synthetic route.

Full spectroscopic characterization (NMR, IR, Mass Spectrometry) and X-ray crystallography

to confirm its structure.

Evaluation of its physicochemical properties, such as solubility and pKa.

Screening for biological activity in a variety of in vitro assays.

The insights gained from these foundational studies will be critical in determining the potential

utility of this molecule and its derivatives in the development of new therapeutics and functional

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethenyloxane-4-carboxylic acid | 2305255-31-4 | FSD25531 [biosynth.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Ethenyloxane-4-carboxylic
acid (C8H12O3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2502634#4-ethenyloxane-4-carboxylic-acid-
chemical-formula-c8h12o3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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